Cas no 2229219-51-4 (O-{2-3-(trifluoromethyl)pyridin-4-ylethyl}hydroxylamine)

• Product Name: O-{2-3-(trifluoromethyl)pyridin-4-ylethyl}hydroxylamine
• CAS No: 2229219-51-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 6399528
• PubChem ID: 165978972
• Update Time: 2025-10-28

O-{2-3-(trifluoromethyl)pyridin-4-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(trifluoromethyl)pyridin-4-ylethyl}hydroxylamine
• 2229219-51-4
• O-{2-[3-(trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine
• EN300-1952552

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)7-5-13-3-1-6(7)2-4-14-12/h1,3,5H,2,4,12H2
• InChI Key： AWKZNALMUSSJEM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CCON)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{2-3-(trifluoromethyl)pyridin-4-ylethyl}hydroxylamine

Research Brief on O-{2-[3-(Trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine (CAS: 2229219-51-4): Recent Advances and Applications

O-{2-[3-(Trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine (CAS: 2229219-51-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

The compound's structure, featuring a trifluoromethylpyridine moiety linked to a hydroxylamine group, offers distinct advantages in drug design. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxylamine functionality serves as a reactive handle for further chemical modifications. Recent publications have demonstrated its utility in the synthesis of covalent inhibitors, particularly for enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of O-{2-[3-(Trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine into a series of irreversible kinase inhibitors, showcasing its potential in oncology research.

In addition to its role in covalent inhibitor design, this compound has also been investigated for its applications in bioconjugation and prodrug development. A recent study in ACS Chemical Biology highlighted its use in site-specific protein modification, where the hydroxylamine group facilitated selective conjugation with aldehyde-containing biomolecules. This approach has implications for antibody-drug conjugates (ADCs) and targeted drug delivery systems. Furthermore, the compound's stability under physiological conditions makes it a promising candidate for in vivo applications, as evidenced by preclinical studies in animal models.

The synthetic routes to O-{2-[3-(Trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This advancement has facilitated broader access to the compound for research and development purposes. Computational studies have further elucidated its reactivity profile, providing insights into its interactions with biological targets and guiding the design of derivatives with improved pharmacological properties.

Looking ahead, the potential applications of O-{2-[3-(Trifluoromethyl)pyridin-4-yl]ethyl}hydroxylamine extend beyond its current uses. Emerging research suggests its utility in the development of novel antimicrobial agents and anti-inflammatory drugs, leveraging its ability to modulate key enzymatic pathways. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates. As the field progresses, continued exploration of this compound's chemistry and biology will undoubtedly yield further innovations in drug discovery and therapeutic development.